(2-(Piperidin-1-yl)pyrimidin-5-yl)boronic acid

• IUPAC Name: (2-piperidin-1-ylpyrimidin-5-yl)boronic acid
• InChI: InChI=1S/C9H14BN3O2/c14-10(15)8-6-11-9(12-7-8)13-4-2-1-3-5-13/h6-7,14-15H,1-5H2
• InChI Key: JFPMJXGMHDIKLK-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CN=C(N=C1)N2CCCCC2)(O)O
• Molecular Formula: C9H14BN3O2
• DSSTOX Substance ID: DTXSID10675349
• Molecular Weight: 207.04 g/mol
• CAS RN: 1002128-86-0

Description

“(2-(Piperidin-1-yl)pyrimidin-5-yl)boronic acid” is a chemical compound with the empirical formula C9H14BN3O2 and a molecular weight of 207.04. It is a solid substance and is often used in research.

Physical And Chemical Properties Analysis

This compound has a density of 1.3±0.1 g/cm³, a boiling point of 451.1±55.0 °C at 760 mmHg, and a flash point of 226.6±31.5 °C. It has 2 hydrogen bond donors, 5 hydrogen bond acceptors, and 2 freely rotating bonds. Its topological polar surface area is 69 Ų.

Scientific Research Applications

Quantum Chemical and Molecular Dynamic Simulation Studies

Studies involving piperidine derivatives, such as the corrosion inhibition properties on iron, have been explored through quantum chemical calculations and molecular dynamics simulations. These studies provide insight into the potential industrial applications of such compounds in protecting metals against corrosion (Kaya et al., 2016).

Pharmacokinetic Studies

Research has also been conducted on the metabolism, excretion, and pharmacokinetics of piperidine derivatives in various species, indicating the relevance of these compounds in pharmaceutical sciences (Sharma et al., 2012).

Anti-angiogenic and DNA Cleavage Studies

Piperidine derivatives have shown significant anti-angiogenic and DNA cleavage activities, suggesting their potential as anticancer agents. This is particularly relevant for compounds capable of inhibiting in vivo angiogenesis and showing cytotoxic effects (Kambappa et al., 2017).

Antibacterial Activity

Some studies focus on the synthesis and antibacterial activity of piperidine-containing pyrimidine derivatives, indicating the role of these compounds in developing new antimicrobial agents (Merugu et al., 2010).

Antiosteoclast Activity

Research into di(1-oxo/thioxoperhydro-1λ5-[1,3,2]diazaphospholo[1,5-a]pyridine-1-yl)(4-substituted phenyl) boronates has shown moderate to high antiosteoclast and osteoblast activity, highlighting the potential therapeutic applications of these compounds in bone diseases (Reddy et al., 2012).

Diastereoselective Synthesis

Piperidine derivatives have been synthesized through diastereoselective methods, offering routes to substituted piperidines, pyrrolidines, and pyrimidinones, which are valuable in various medicinal chemistry applications (Johnson et al., 2002).

Mechanism of Action

The mechanism of action of this compound is not specified in the available resources. It’s often the case that the mechanism of action for a chemical compound depends on the context in which it is used, such as in a biological or chemical process.

Safety and Hazards

This compound is labeled with the GHS07 pictogram and has the hazard statement H302, indicating that it is harmful if swallowed. It is recommended to avoid breathing its mist, gas, or vapors, and to avoid contact with skin and eyes.